Cas no 2172167-50-7 (4-(chloromethyl)-5-cyclobutyl-1-(3-methoxypropyl)-1H-1,2,3-triazole)

• Product Name: 4-(chloromethyl)-5-cyclobutyl-1-(3-methoxypropyl)-1H-1,2,3-triazole
• CAS No: 2172167-50-7
• MF: C₁₁H₁₈ClN₃O
• MW: 243.733121395111
• CID: 5993239
• PubChem ID: 165791998
• Update Time: 2025-10-29

4-(chloromethyl)-5-cyclobutyl-1-(3-methoxypropyl)-1H-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-5-cyclobutyl-1-(3-methoxypropyl)-1H-1,2,3-triazole
• 2172167-50-7
• EN300-1595330

• Inchi： 1S/C11H18ClN3O/c1-16-7-3-6-15-11(9-4-2-5-9)10(8-12)13-14-15/h9H,2-8H2,1H3
• InChI Key： LFLDSKMXAGNZFW-UHFFFAOYSA-N
• SMILES： ClCC1=C(C2CCC2)N(CCCOC)N=N1

Computed Properties

• Exact Mass: 243.1138399g/mol
• Monoisotopic Mass: 243.1138399g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 39.9Ų

Additional information on 4-(chloromethyl)-5-cyclobutyl-1-(3-methoxypropyl)-1H-1,2,3-triazole

Introduction to 4-(chloromethyl)-5-cyclobutyl-1-(3-methoxypropyl)-1H-1,2,3-triazole (CAS No. 2172167-50-7)

The compound 4-(chloromethyl)-5-cyclobutyl-1-(3-methoxypropyl)-1H-1,2,3-triazole (CAS No. 2172167-50-7) represents a significant advancement in the field of medicinal chemistry, particularly in the design of novel heterocyclic scaffolds with potential therapeutic applications. This triazole derivative, characterized by its unique structural motif, has garnered attention due to its versatile chemical properties and promising biological activities. The presence of a chloromethyl substituent at the 4-position and a cyclobutyl group at the 5-position introduces distinct reactivity and steric effects, making this compound a valuable scaffold for further chemical modifications and biological evaluations.

Recent research in the area of heterocyclic chemistry has highlighted the importance of triazole derivatives in drug discovery. Triazoles are known for their stability, ease of synthesis, and ability to participate in various chemical reactions, including nucleophilic substitution and cycloadditions. The incorporation of a 3-methoxypropyl side chain in this compound not only enhances its solubility but also provides a site for further functionalization, enabling the exploration of diverse pharmacophores. This structural feature is particularly relevant in the context of developing new therapeutic agents that require specific metabolic profiles and pharmacokinetic properties.

The chloromethyl group is a key functional moiety that facilitates further derivatization through reactions such as nucleophilic addition and cross-coupling processes. This reactivity makes it an ideal candidate for constructing more complex molecular architectures, which can be tailored to target specific biological pathways. In particular, the combination of a chloromethyl group with a triazole ring has been explored in the development of antimicrobial and anti-inflammatory agents. The cyclobutyl substituent contributes to the overall steric environment of the molecule, influencing its binding affinity and selectivity when interacting with biological targets.

Current studies have demonstrated that derivatives of this compound exhibit interesting biological activities. For instance, modifications at the 3-methoxypropyl position have shown potential in modulating enzyme inhibition and receptor binding. These findings align with broader trends in medicinal chemistry where structural optimization is used to enhance potency and selectivity. The cyclobutyl ring, in particular, has been shown to improve oral bioavailability by reducing metabolic clearance rates. This is a critical factor in drug development, as it ensures that the active pharmaceutical ingredient reaches therapeutic levels in vivo.

The synthesis of 4-(chloromethyl)-5-cyclobutyl-1-(3-methoxypropyl)-1H-1,2,3-triazole involves multi-step organic transformations that highlight the synthetic versatility of heterocyclic systems. The process typically begins with the preparation of a halogenated triazole precursor, followed by functionalization with a chloromethyl group and subsequent introduction of the cyclobutyl moiety. The final step involves incorporating the 3-methoxypropyl side chain through nucleophilic substitution or other suitable methods. Each step is carefully optimized to ensure high yield and purity, which are essential for subsequent biological testing.

In terms of biological evaluation, this compound has been tested for activity against various targets relevant to human health. Preliminary results suggest that it exhibits inhibitory effects on certain enzymes implicated in inflammatory responses. Additionally, its interaction with membrane-bound receptors has been investigated, revealing potential applications in treating neurological disorders. These findings underscore the importance of structure-activity relationship studies in guiding drug design efforts.

The development of novel pharmaceuticals relies heavily on advances in synthetic chemistry and computational modeling. The use of computational tools has allowed researchers to predict the behavior of molecules like 4-(chloromethyl)-5-cyclobutyl-1-(3-methoxypropyl)-1H-1,2,3-triazole before conducting expensive wet-lab experiments. These tools can simulate molecular interactions and predict pharmacokinetic properties, thereby accelerating the drug discovery process. Moreover, they provide insights into how structural modifications can enhance biological activity.

The future prospects for this compound are promising, with ongoing research aimed at expanding its therapeutic potential. Exploration into its derivatives may reveal new applications in areas such as oncology and infectious diseases. The versatility of its structural framework allows for extensive modifications without losing its core pharmacological properties. This adaptability is crucial for addressing complex diseases that require multifaceted therapeutic strategies.

In conclusion,4-(chloromethyl)-5-cyclobutyl-1-(3-methoxypropyl)-1H-1,2,3-triazole represents a significant contribution to medicinal chemistry due to its unique structural features and potential biological activities. Its synthesis highlights the synthetic ingenuity required to develop novel heterocyclic scaffolds with therapeutic relevance. As research continues to uncover new applications for this compound and its derivatives, it is poised to play an important role in future drug development efforts.